1-{2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one

• IUPAC Name: 1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H18N4O2/c1-4-12(17)15-5-6-18-11(7-15)8-16-10(3)13-9(2)14-16/h4,11H,1,5-8H2,2-3H3
• InChI Key: COVUAZPASMLUHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CC2CN(CCO2)C(=O)C=C
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

The compound “1-{2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}prop-2-en-1-one” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of triazole, a class of five-membered heterocyclic compounds containing two carbon atoms and three nitrogen atoms. Triazoles are known for their versatile biological activities and are present in a number of drug classes.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance in medicinal chemistry. There are various synthetic routes for triazole and their derived products. For instance, Benassi et al. composed a variety of 4,5-dihydro-1H-1,2,4-triazole from various amide hydrazones.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques like NMR and IR spectroscopy. The IR absorption spectra of similar compounds were characterized by the presence of signals for C=O groups. The 1H-NMR spectrum showed singlet peaks assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They have been used in the development of a number of drug classes.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For instance, the empirical formula of a similar compound, 2-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)ethanol, is C6H11N3O, and its molecular weight is 141.17.

Mechanism of Action

The mechanism of action of triazole compounds is often related to their ability to bind with various enzymes and receptors in the biological system. For instance, some compounds clearly inhibited the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards of the compound would depend on its specific properties and uses. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

Triazole compounds have shown potential in various fields, especially in medicinal chemistry. Future research could focus on exploring their potential uses in the development of new drugs. For instance, further investigation showed that some compounds clearly inhibited the proliferation of cancer cells.